Tert-butyl 8-oxo-2,6,9-triazaspiro[4.5]decane-2-carboxylate

• IUPAC Name: tert-butyl 8-oxo-2,6,9-triazaspiro[4.5]decane-2-carboxylate
• InChI: InChI=1S/C12H21N3O3/c1-11(2,3)18-10(17)15-5-4-12(8-15)7-13-9(16)6-14-12/h14H,4-8H2,1-3H3,(H,13,16)
• InChI Key: ROMVOPIIRBONLN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(C1)CNC(=O)CN2
• Molecular Formula: C12H21N3O3
• DSSTOX Substance ID: DTXSID801166223
• Molecular Weight: 255.31 g/mol
• CAS RN: 1160247-09-5

Description

Tert-butyl 8-oxo-2,6,9-triazaspiro[4.5]decane-2-carboxylate is a chemical compound with the CAS Number: 1160247-09-5. It has a molecular weight of 255.32.

Molecular Structure Analysis

The IUPAC name for this compound is tert-butyl 8-oxo-2,6,9-triazaspiro[4.5]decane-2-carboxylate. The Inchi Code for this compound is 1S/C12H21N3O3/c1-11(2,3)18-10(17)15-5-4-12(8-15)7-13-9(16)6-14-12/h14H,4-8H2,1-3H3, (H,13,16).

Physical And Chemical Properties Analysis

Tert-butyl 8-oxo-2,6,9-triazaspiro[4.5]decane-2-carboxylate is a solid at room temperature. It is typically stored in a refrigerator.

Scientific Research Applications

Structural Analysis and Crystallography

• A study reported the crystal structure of a closely related compound, highlighting its mirror symmetry and the conformational preferences of its hexahydropyrimidine ring, which adopts a chair conformation. This structural insight is crucial for understanding the compound's reactivity and potential applications in designing novel molecular architectures (Yongkwan Dong et al., 1999).

Supramolecular Chemistry

• Research on cyclohexane-5-spirohydantoin derivatives, including a compound with tert-butyl substitution, discussed their preparation and the relationship between their molecular structure and crystal structure. This work emphasizes the role of substituents in supramolecular arrangements, which is fundamental for developing new materials and drug delivery systems (Sara Graus et al., 2010).

Synthetic Methodologies

• A general procedure for synthesizing spirocyclic 3-oxotetrahydrofurans, which are pivotal for preparing biologically active heterocyclic compounds, was developed. This methodology includes reactions of tert-butyl 3-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate, showcasing the versatility of these spirocyclic compounds in organic synthesis (A. I. Moskalenko et al., 2012).

Conformational Studies for Drug Design

• Spirolactams synthesized from tert-butyl 8-oxo-2,6,9-triazaspiro[4.5]decane-2-carboxylate derivatives were investigated as conformationally restricted pseudopeptides. These compounds serve as mimetics for specific dipeptide sequences in peptides, illustrating their potential in designing peptide-based drugs (M. M. Fernandez et al., 2002).

Anticancer Activity

• Novel heterocyclic compounds derived from 1-thia-azaspiro[4.5]decane, including those synthesized from tert-butyl 8-oxo-2,6,9-triazaspiro[4.5]decane-2-carboxylate, were tested for their anticancer activity against various cancer cell lines. Some compounds exhibited moderate to high inhibition activities, highlighting their potential as anticancer agents (E. M. Flefel et al., 2017).

Safety and Hazards

This compound has been assigned the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, H335. The precautionary statements are P261, P305, P338, P351.